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Compound of Interest

Compound Name: (3-Ethoxypropyl)urea

Cat. No.: B2505307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3-Ethoxypropyl)urea is a chemical compound belonging to the urea family, characterized by

an ethoxypropyl group attached to one of the nitrogen atoms of the urea moiety. While specific

details for this compound are not widely available in public databases, this guide provides a

comprehensive overview of its known properties, a general synthesis approach, and safety

considerations based on the parent compound, urea. This document is intended to serve as a

foundational resource for researchers and professionals in drug development and other

scientific fields.

Chemical and Physical Properties
Specific experimental data for (3-Ethoxypropyl)urea is not readily available. The following

table summarizes the known information for (3-Ethoxypropyl)urea and provides data for the

parent compound, urea, for reference.
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Property (3-Ethoxypropyl)urea Urea (for reference)

CAS Number Not Found 57-13-6

Molecular Formula C₆H₁₄N₂O₂[1] CH₄N₂O

Molecular Weight 146.19 g/mol [1] 60.06 g/mol

Appearance - White solid[2]

Melting Point - 131 - 135 °C[2]

Boiling Point - Decomposes >132 °C[2]

Density - 1.32 g/cm³

Solubility - Highly soluble in water

Synthesis of (3-Ethoxypropyl)urea: A General
Approach
A common and effective method for the synthesis of monosubstituted ureas, such as (3-
Ethoxypropyl)urea, is the reaction of a primary amine with an isocyanate. In this case, 3-

ethoxypropan-1-amine would be reacted with an isocyanate source. A detailed experimental

protocol for a similar reaction is provided below.

Experimental Protocol: Synthesis of a Monosubstituted
Urea
Materials:

3-ethoxypropan-1-amine

Potassium isocyanate (or a suitable isocyanate precursor)

Hydrochloric acid (HCl)

Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

Sodium bicarbonate (NaHCO₃) solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

Magnetic stirrer and stir bar

Procedure:

Preparation of the Amine Salt: Dissolve 3-ethoxypropan-1-amine in a suitable anhydrous

solvent in a round-bottom flask. Cool the solution in an ice bath. Slowly add one equivalent

of concentrated hydrochloric acid to form the amine hydrochloride salt.

Reaction with Isocyanate: To the stirred suspension of the amine hydrochloride, add one

equivalent of potassium isocyanate.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for

several hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the

mixture to a separatory funnel.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Washing: Wash the combined organic layers sequentially with a saturated sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator to obtain the crude product.

Purification: The crude (3-Ethoxypropyl)urea can be purified by recrystallization from a

suitable solvent system or by column chromatography.
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Safety and Handling
A specific Safety Data Sheet (SDS) for (3-Ethoxypropyl)urea is not publicly available.

Therefore, it is crucial to handle this compound with care, assuming it may have hazards

associated with substituted ureas. The following safety precautions are based on the SDS for

the parent compound, urea.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, chemical-resistant gloves, and a lab coat.[2]

Handling: Handle in a well-ventilated area. Avoid generating dust. Avoid contact with skin,

eyes, and clothing.[2]

Storage: Store in a tightly closed container in a dry and cool place.[2]

First Aid:

In case of skin contact: Wash off immediately with plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If inhaled: Move the person into fresh air.

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[2]

Signaling Pathways and Biological Activity
There is no specific information available in the searched literature regarding the involvement

of (3-Ethoxypropyl)urea in any signaling pathways or its biological activities. Research in this

area would be necessary to elucidate its potential roles.

Diagrams
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General Synthesis of (3-Ethoxypropyl)urea

Reactants

Product
3-Ethoxypropan-1-amine

(C₅H₁₃NO)
Amine Hydrochloride

Salt
+ HCl

Potassium Isocyanate
(KOCN)

(3-Ethoxypropyl)urea
(C₆H₁₄N₂O₂)

Hydrochloric Acid
(HCl)

+ KOCN

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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